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Compound of Interest

Compound Name: Inulotriose

Cat. No.: B12754265

Inulotriose, a non-hazardous substance, requires straightforward disposal procedures that
prioritize safety and environmental responsibility. Adherence to proper laboratory practices and
local regulations is essential for the safe handling and disposal of this compound. This guide
provides detailed, step-by-step instructions for researchers, scientists, and drug development
professionals to ensure the proper disposal of inulotriose.

Safety and Handling Precautions

According to safety data sheets, inulotriose is not classified as a hazardous material.[1][2] To
our knowledge, this product does not present any particular risk, provided it is handled in
accordance with good occupational hygiene and safety practice.[1][2] However, it is
recommended to wear personal protective equipment and ensure good ventilation in the work
station.[1][2] In case of accidental contact, standard first-aid measures should be followed:

After inhalation: Move the person to fresh air.[1][3]

After skin contact: Wash the affected area with plenty of water.[1][3]

After eye contact: Rinse eyes with water as a precaution.[1][3]

After ingestion: If feeling unwell, call a poison center or doctor.[1][3]

In the event of a fire, water spray, dry powder, and foam are suitable extinguishing media.[1][3]
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Quantitative Data on Inulotriose

Property Value
Molecular Formula C18H32016
Molecular Weight 504.44 g/mol
Appearance Powder
Purity > 85%

CAS Number 58208-59-6

Source: Megazyme, PubChem[4][5]

Step-by-Step Disposal Procedures

The recommended disposal method for inulotriose depends on its form (solid or in solution)
and whether it has been mixed with other chemicals.

Pure, Uncontaminated Inulotriose (Solid)

If the inulotriose is in its pure, solid form and has not been contaminated with any hazardous
materials, it can be disposed of as non-hazardous solid waste.

o Step 1: Collect the solid inulotriose waste in a designated and clearly labeled container for
non-hazardous chemical waste.

o Step 2: Dispose of the container through your institution's established chemical waste
program. Always follow your institution's specific guidelines for non-hazardous waste
disposal.

Inulotriose Solutions

The disposal of inulotriose solutions depends on the solvent used.

e Agueous Solutions: If inulotriose is dissolved in water with no other hazardous chemicals, it
can typically be disposed of down the drain with a large amount of water. However, it is
crucial to first verify this with your local wastewater regulations to ensure compliance.
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e Solutions with Hazardous Solvents: If inulotriose is dissolved in a flammable or otherwise
hazardous solvent, the solution must be treated as hazardous waste.

o Step 1: Collect the solution in a designated, properly labeled container for hazardous
chemical waste. The label should clearly identify the solvent and the dissolved
inulotriose.

o Step 2: Arrange for disposal through your institution's hazardous waste management
program. Never pour solutions containing organic solvents or other hazardous chemicals
down the drain.

Contaminated Materials

Any materials that have come into contact with inulotriose, such as gloves, weigh boats, and
pipette tips, should be evaluated for contamination.

» Uncontaminated with Hazardous Materials: If these materials have only been in contact with
pure inulotriose, they can be disposed of as regular laboratory waste.

o Contaminated with Hazardous Materials: If these materials have been in contact with
inulotriose solutions containing hazardous solvents or other hazardous chemicals, they
must be disposed of as hazardous waste.

Inulotriose Disposal Decision Workflow

Solid Solid Inulotriose
Start: Inulotriose Waste Assess Waste Form

Solution

Check Local Regulations
& Dispose Down Drain
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Caption: Decision workflow for the proper disposal of inulotriose waste.

Environmental Considerations

According to available safety data, inulotriose is not considered harmful to aquatic organisms
or expected to cause long-term adverse effects in the environment.[3] However, it is always
best practice to avoid releasing any chemical into the environment.[1][2][3] Proper disposal in
accordance with licensed collector's sorting instructions is recommended to minimize any
potential environmental impact.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12754265?utm_src=pdf-body-img
https://www.benchchem.com/product/b12754265?utm_src=pdf-body
https://www.benchchem.com/product/b12754265?utm_src=pdf-body
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-NZ/O-INU3_SDS-GHS-NZ.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/O-INU3_SDS-EN.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-IE/O-INU3_SDS-IE.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-NZ/O-INU3_SDS-GHS-NZ.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/O-INU3_SDS-EN.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-NZ/O-INU3_SDS-GHS-NZ.pdf
https://www.benchchem.com/product/b12754265?utm_src=pdf-custom-synthesis
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/O-INU3_SDS-EN.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-IE/O-INU3_SDS-IE.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-NZ/O-INU3_SDS-GHS-NZ.pdf
https://www.megazyme.com/inulotriose
https://pubchem.ncbi.nlm.nih.gov/compound/Inulotriose
https://www.benchchem.com/product/b12754265#inulotriose-proper-disposal-procedures
https://www.benchchem.com/product/b12754265#inulotriose-proper-disposal-procedures
https://www.benchchem.com/product/b12754265#inulotriose-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12754265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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